Diisononyl phthalate

• IUPAC Name: bis(7-methyloctyl) benzene-1,2-dicarboxylate
• InChI: InChI=1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
• InChI Key: HBGGXOJOCNVPFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C
• Molecular Formula: C26H42O4
• DSSTOX Substance ID: DTXSID60860420
• Molecular Weight: 418.6 g/mol
• Physical Description: Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999), Liquid; Other Solid, Viscous oily liquid; [ICSC], OILY VISCOUS LIQUID.
• Boiling Point: 172 °F at 760 mmHg (USCG, 1999), BP: 252 °C at 5 mm Hg, at 0.7kPa: 244-252 °C
• Flash Point: greater than 200 °F (NTP, 1992), 221 °C c.c.
• Solubility: Insoluble (<1 mg/ml at 70 °F) (NTP, 1992), In water, 0.2 mg/L at 20 °C, Soluble in acetone, methanol, benzene, ethyl ether, Solubility in water, g/100ml at 20 °C:
• Density: 0.972 g/cu m at 20 °C/20 °C, Relative density (water = 1): 0.98
• Vapor Pressure: 0.00000054 [mmHg], 5.4X10-7 mm Hg at 25 °C, Vapor pressure, Pa at 20 °C:
• Mechanism of Action: The renal tubular carcinoma observed in male rats exposed to DINP has been attributed to cytotoxicity resulting from accumulation of alpha2u-globulin in the kidney ... Following secretion from the liver, alpha2u-globulin is filtered in the glomerular and slowly hydrolyzed in the proximal tubule. There is a strict requirement that a chemical or a metabolite physically bind to the alpha2u-globulin to produce nephropathy, although covalent, irreversible binding is not required. ... When the chemical-alpha2u-globulin complex is filtered by the kidney, it accumulates in phagolysosomes in the proximal tubule region and produces cytotoxicity, which results in subsequent regenerative hyperplasia ... Female rats, mice, and NBR rats do not accumulate alpha2u-globulin in their kidneys, do not produce nephrotoxicity and regenerative hyperplasia, and do not develop renal tumors following chemical exposure. ... Humans appear to lack this specific protein in the kidney ... Male rat specificity in tumor response, lack of genotoxicity, histopathology findings of cytotoxicity and regeneration, alpha2u-globulin accumulation, and demonstrated cell proliferation strongly support the criteria for demonstrating alpha2u-globulin mechanism /of DINP nephrocarcinogenicity/ ..., The role of the peroxisome proliferator-activated receptor alpha (PPARalpha) in hepatic responses to DINP was investigated in a study with SV 129 PPAR a-null mice ... . Male and female SV 129 PPAR a-null mice (-/-), SV 129 PPARalpha (+/+) and B6C3F1 mice were fed a control diet or a diet containing 8,000 ppm of DINP for 1 or 3 weeks. There was an increase of liver weights in male and female of the SV 129 PPARalpha (+/+) and B6C3F1 mice exposed for one week, whereas this increase was abolished in the 1-week treated SV 129 PPAR a-null (-/-) mice. Western blot analysis of liver protein extracts revealed that acyl-CoA oxidase and CYTP450 4a proteins were induced in PPARalpha (+/+) but not in PPARalpha (-/-) female mice after 3-week exposure. It was also demonstrated that some genes involved in drug metabolism and protein trafficking were altered in liver of female PPARalpha (+/+) mice but not in PPARalpha (-/-) mice. These data support the hypothesis that DINP like DEHP ... or other peroxisome proliferators induces liver effects through a PPARalpha-dependent mechanism.
• Impurities: Phthalates are produced with a high degree of purity (> 99.5%), in terms of ester content. Trace impurities have been summarised from producers' data ... i-nonanol ca 0.04%, isononylbenzoate ca 0.03%, n-butylisononyl phthalate ca 0.1%, Water 0.02 - 0.03% ... Bisphenol-A may be included upon request by customer /From table/
• Color/Form: Colorless liquid
• CAS RN: 28553-12-0, 68515-48-0, 20548-62-3
• Melting Point: -48 °C, -43 °C

Description

Diisononyl phthalate (DINP) is a phthalate used as a plasticizer. DINP is typically a mixture of chemical compounds consisting of various isononyl esters of phthalic acid, and is commonly used in a large variety of plastic items.

Synthesis Analysis

This compound is produced by one-step esterification of phthalic anhydride with isononanol (INA) and a catalyst. Two types of isononanol can be used for the synthesis: either a pure C9 fraction (synthesized from isooctene), or a C8-C10 fraction, C9-rich (synthesized from C7-C9, C8-rich alkene).

Molecular Structure Analysis

The this compound molecule contains a total of 72 bond(s). There are 30 non-H bond(s), 8 multiple bond(s), 18 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), and 2 ester(s) (aromatic).

Chemical Reactions Analysis

The synthesis process begins with the esterification of phthalic anhydride with isononanol, which results in the esterification of phthalic anhydride and results in the production of this compound ester as the final product.

Physical And Chemical Properties Analysis

DINP is an oily viscous liquid with a density of 0.98 g/cm3. It has a melting point of -43 °C and a boiling point of 244 to 252 °C at 0.7 kPa. Its solubility in water is less than 0.01 g/mL at 20 °C.

Scientific Research Applications

Toxicological Research

Research has identified various toxic effects of DINP. Studies on experimental animals have demonstrated dose-dependent toxic effects on both the whole body and specific organs and systems, including disorders in functional and morphological parameters, cell differentiation, and changes in the genetic apparatus (Hrynchak & Sychik, 2020). Additionally, DINP has been shown to induce asthma through the modulation of Th1/Th2 equilibrium, impacting immune response and increasing the expression of certain caspases in asthmatic mice (Hwang, Paik, & Yee, 2017).

Reproductive and Developmental Effects

Studies indicate that DINP exposure can cause reproductive and developmental effects. For instance, prenatal exposure to DINP has been associated with testicular dysgenesis syndrome in male fetuses of rats (Li et al., 2015). Additionally, perinatal exposure to DINP in rats has led to changes in reproductive development and sexually dimorphic behavior, suggesting anti-androgenic effects (Boberg et al., 2011).

Endocrine Disruption and Human Exposure

Research focusing on the endocrine-disrupting properties of DINP has shown that it can disrupt hormones and ovarian folliculogenesis in mice, affecting female reproduction (Chiang et al., 2020). Studies also highlight the need for more sensitive biomarkers for assessing human exposure to DINP, as traditional biomarkers may underestimate its prevalence (Silva et al., 2006).

Neurotoxicity and Neuroprotective Strategies

DINP has been found to cause cognitive deficits and anxiety in mice, suggesting its potential neurotoxicity. This study also explored the neuroprotective effects of melatonin against these adverse effects (Ma et al., 2015).

Biomonitoring and Environmental Health

The evaluation of DINP metabolites in hair asbiomarkers is a novel approach for assessing long-term exposure to DINP. This method has potential applications in environmental health studies, as it may provide more consistent results compared to traditional urine analysis (Hsu, Ho, & Liao, 2015).

Organ-Specific Toxicity

Studies on mice have shown that oral exposure to DINP can induce tissue injury in the liver and kidneys through the accumulation of reactive oxygen species (ROS). This indicates the potential organ-specific toxicity of DINP, which is a significant concern in toxicological research (Ma et al., 2014).

Fertility and Lifespan Effects

DINP exposure has been shown to have immediate and long-term reproductive consequences in female mice. These effects include disruptions in estrous cyclicity, reduced fertility, and alterations in litter sex ratios, emphasizing the potential risks of DINP on reproductive health (Chiang & Flaws, 2019).

Mechanism of Action

Target of Action

Diisononyl phthalate (DINP) is a widely used dialkyl phthalate (DAPs) softener in the production of flexible polyvinyl chloride (PVC) plastics, copolymers, and resins . The primary targets of DINP are the plastic materials where it is incorporated to impart flexibility and workability .

Mode of Action

DINP works by enhancing the flexibility and resilience of PVC products . It allows for easy molding and improves the performance characteristics of plastic materials . It has been demonstrated that DINP exposure impairs the functions of kidney and liver in animals .

Biochemical Pathways

The metabolite profiling of DINP degradation indicates that DINP is degraded through simultaneous pathways of de-esterification and β-oxidation . During the biodegradation of DINP, 4-derived compounds were identified: monoisononyl phthalate, methyl nonyl phthalate, iso-nonanol, and dimethyl phthalate .

Pharmacokinetics

The pharmacokinetic data indicate that the oral bioavailability of DINP in freely moving rats was about 1.19% . The elimination half-life of DINP was 364 ± 146 min for intravenous (10 mg/kg) administration and 150 ± 58 min for oral (100 mg/kg) administration . The total DINP excretion up to 48 h was 13.64 ± 3.99% in feces .

Result of Action

Exposure to DINP can have serious health consequences, including reproductive damage and an increased risk of breast cancer . Studies find that exposure to environmentally relevant concentrations of DINP in zebrafish disrupts the endocannabinoid system (ECS) and affects reproduction in a gender-specific manner . It also has other adverse effects on aquatic organisms, as DINP upregulates orexigenic signals and causes hepatosteatosis together with deregulation of the peripheral ECS and lipid metabolism .

Action Environment

Nevertheless, measures should be taken to prevent its release during production, use, and disposal to minimize potential environmental effects . The widespread production and use of DAPs in North America, Europe, and Japan make their environmental fate and human health effects a matter of concern .

Safety and Hazards

DINP may damage fertility or the unborn child. It is advised to wear protective gloves, protective clothing, eye protection, and face protection when handling DINP. High phthalates, such as DINP, have been thoroughly studied and reviewed by a number of government scientific agencies and regulatory bodies worldwide, which have concluded that phthalates used in commercial products do not pose a risk to human health at typical exposure levels.

Future Directions

The global Diisononyl Phthalate (DINP) Market is estimated to grow at a healthy CAGR of more than 7% to reach over USD 9.5 billion in 2027. A central strategy involves differentiation, where companies focus on producing high-quality DINP with unique properties such as excellent plasticizing capabilities, low volatility, or specific applications in industries like automotive, flooring, and wire and cable.

Biochemical Analysis

Biochemical Properties

Diisononyl phthalate interacts with various biomolecules. It reacts exothermically with acids to generate isononyl alcohol and phthalic acid . Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products .

Cellular Effects

This compound has been found to induce negative effects on ovarian function and fertility in animal models . It also disrupts male reproduction and fertility . In zebrafish, exposure to this compound disrupts the endocannabinoid system and affects reproduction in a gender-specific manner .

Molecular Mechanism

The molecular mechanism of this compound involves its metabolism through simultaneous pathways of de-esterification and β-oxidation . During the biodegradation of this compound, four derived compounds were identified: monoisononyl phthalate, methyl nonyl phthalate, iso-nonanol, and dimethyl phthalate .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It is known to be a cytotoxic agent, targeting mitochondrial respiration, depleting mitochondrial ATP production, and increasing glycolytic metabolism . Delayed effects were observed between the cellular and the mitochondrial parameters .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have confirmed that the negative effects of this compound exposure on males in animal models are dose-dependent .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized through simultaneous pathways of de-esterification and β-oxidation .

Transport and Distribution

This compound is easily released into the environment because there is no covalent bond between the phthalates and plastics in which they are mixed . As plastics age and break down, the release of phthalates accelerates .